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Compound of Interest

Compound Name:

Zirconium, (eta5-2,4-

cyclopentadien-1-yl)tris(N-

methylmethanaminato)-

Cat. No.: B15497873 Get Quote

This technical guide provides a comprehensive overview of the material safety data,

experimental protocols, and relevant scientific information for the organometallic compound

with the molecular formula C11H23N3Zr, commonly known as

Tris(dimethylamino)cyclopentadienylzirconium. This document is intended for researchers,

scientists, and professionals in drug development and materials science who require detailed

technical information.

Chemical Identity and Properties
Tris(dimethylamino)cyclopentadienylzirconium is a zirconium-based organometallic precursor

primarily utilized in thin film deposition processes such as Atomic Layer Deposition (ALD) and

Chemical Vapor Deposition (CVD).

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name Tris(dimethylamino)cyclopentadienylzirconium

Molecular Formula C11H23N3Zr

CAS Number 33271-88-4

Molecular Weight 288.54 g/mol

Synonyms
CpZr(NMe2)3, TDMACpZr,

(Cyclopentadienyl)tris(dimethylamido)zirconium

Table 2: Physical and Chemical Properties

Property Value

Appearance Pale yellow to yellow liquid

Odor None reported

Melting Point <0 °C

Boiling Point 85.3 °C @ 2.5 mbar; 94 °C @ 1.64 mmHg

Density 1.17 - 1.26 g/cm³ at 25 °C

Vapor Pressure 0.6 mmHg at 72 °C

Solubility
Soluble in organic solvents like hydrocarbons

and carbon tetrachloride. Reacts with water.

Stability

Air and moisture sensitive. Stable under

recommended storage conditions (cool, dry,

inert atmosphere).

Hazard Identification and Safety Data
This compound is classified as hazardous. It is crucial to handle it with appropriate safety

precautions in a laboratory or industrial setting.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Substances and mixtures

which, in contact with water,

emit flammable gases

2
H261: In contact with water

releases flammable gas

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Experimental Protocols
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"One-Pot" Synthesis of
Tris(dimethylamino)cyclopentadienylzirconium
The following is a generalized "one-pot" synthesis protocol adapted from patent literature. This

method avoids the isolation of intermediates, improving efficiency.[1] All procedures must be

carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques.

Step 1: Preparation of Lithium Dimethylamide

To a 2L reaction flask equipped with a stirrer, add 500 mL of n-hexane and 67 g of

dimethylamine.

Cool the reaction mixture to approximately -15 °C.

While stirring, slowly add 500 mL of n-butyllithium in n-hexane (2.5 mol/L) dropwise to the

flask.

After the addition is complete, allow the mixture to warm to room temperature and continue

stirring for 4 hours.

Step 2: Formation of Tetrakis(dimethylamino)zirconium

To the freshly prepared lithium dimethylamide solution, add zirconium tetrachloride under an

inert atmosphere with continuous stirring.

Step 3: Preparation of Cyclopentadienyl Monomer

In a separate apparatus, distill dicyclopentadiene at a temperature above 160 °C to crack it

into the cyclopentadienyl monomer.

Step 4: Reaction to Form Tris(dimethylamino)cyclopentadienylzirconium

Slowly add the freshly distilled cyclopentadienyl monomer dropwise to the solution of

tetrakis(dimethylamino)zirconium.

Allow the reaction to proceed to completion.

Step 5: Purification
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The final product, Tris(dimethylamino)cyclopentadienylzirconium, is purified by distillation.

Visualizations: Workflows and Pathways
Logical Workflow for Atomic Layer Deposition (ALD) of
ZrO2
The primary application of C11H23N3Zr is as a precursor for the deposition of zirconium oxide

(ZrO2) thin films via ALD. The following diagram illustrates the reaction mechanism during the

ALD process.[2][3]

One ALD Cycle

Pulse CpZr(NMe2)3
(Precursor)

Inert Gas Purge

Chemisorption of Precursor
- 2 NMe2 ligands released

Pulse Oxidizer
(e.g., Ozone)

Inert Gas Purge
Surface Reaction

- Formation of ZrO2 layer

Start Next Cycle
ZrO2 Film GrowthStart ALD

Click to download full resolution via product page

Caption: Workflow for the Atomic Layer Deposition of ZrO2 using C11H23N3Zr.

Hypothetical Signaling Pathway for Organozirconium
Compound Toxicity
While specific toxicological data for C11H23N3Zr is not available, studies on other zirconium

compounds suggest that toxicity may be mediated through the induction of oxidative stress.[4]

[5][6] The following diagram presents a generalized, hypothetical signaling pathway for cellular

toxicity.
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Caption: Hypothetical toxicity pathway for organozirconium compounds.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of C11H23N3Zr and to ensure

safety.

Handling: Always handle in a chemical fume hood under an inert atmosphere (nitrogen or

argon). Avoid breathing vapors and contact with skin and eyes. Do not allow contact with

water. Use non-sparking tools.

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container under an inert

atmosphere. Keep away from sources of ignition, heat, and direct sunlight. Protect from

moisture.
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Toxicological and Ecological Information
Detailed toxicological and ecological studies on C11H23N3Zr are limited.

Toxicological Information: No specific RTECS data is available. The material is considered

an irritant to the eyes, respiratory system, and skin, and may cause burns. Harmful if

swallowed. Carcinogenic, mutagenic, and teratogenic effects have not been determined.

Ecological Information: No specific ecological information is available. Discharge into the

environment should be avoided.

Disposal Considerations
Dispose of this material in a manner consistent with federal, state, and local regulations.

Contact a licensed professional waste disposal service.

Transport Information
C11H23N3Zr is regulated for transport.

UN Number: 3399

Proper Shipping Name: Organometallic substance, liquid, water-reactive, flammable

Hazard Class: 4.3 (Substances which, in contact with water, emit flammable gases),

Subsidiary risk 3 (Flammable liquid)

Packing Group: I or II, depending on the specific regulations and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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